Cas no 2095396-60-2 (3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride)

• Product Name: 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride
• CAS No: 2095396-60-2
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 4637558
• Update Time: 2025-06-08

3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride

• Inchi： 1S/C11H15NO.ClH/c12-8-11(6-10(13)7-11)9-4-2-1-3-5-9;/h1-5,10,13H,6-8,12H2;1H/t10-,11-;
• InChI Key： OXWVEESJUJLYEQ-PFWPSKEQSA-N
• SMILES： C([C@]1(C2C=CC=CC=2)C[C@H](O)C1)N.Cl

Additional information on 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride

Research Briefing on 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride (CAS: 2095396-60-2): Recent Advances and Applications

In recent years, the compound 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride (CAS: 2095396-60-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring structure and functional groups, has shown promise in various therapeutic applications. The purpose of this briefing is to provide an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. Key steps included the formation of the cyclobutane ring via [2+2] cycloaddition, followed by functional group transformations to introduce the aminomethyl and hydroxyl moieties. The final product was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity.

Pharmacological investigations have revealed that 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride exhibits notable activity as a modulator of certain neurotransmitter receptors. In vitro studies demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and seizure disorders. Additionally, preliminary in vivo studies in rodent models indicated favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These findings underscore the compound's potential as a lead candidate for further drug development.

Another area of interest is the compound's role in targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), leveraging its stability and reactivity. A study in Bioconjugate Chemistry reported the successful conjugation of 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride to a monoclonal antibody, resulting in improved payload release kinetics and reduced off-target effects. This application highlights the versatility of the compound beyond its direct pharmacological effects.

Despite these promising developments, challenges remain in the clinical translation of 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research aims to optimize the synthetic routes and conduct comprehensive preclinical evaluations to mitigate these concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(aminomethyl)-3-phenylcyclobutan-1-ol hydrochloride represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its unique structural features and diverse applications make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, expanding its therapeutic potential, and addressing the challenges associated with its development. This briefing serves as a foundation for researchers and industry professionals to stay informed about the latest advancements related to this compound.